Cas no 868215-05-8 (2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide)

2-(3,5-Dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide is a thiomorpholine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dioxothiomorpholine core linked to a 4-ethoxyphenylacetamide moiety, offering unique reactivity and binding properties. This compound may serve as a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The ethoxyphenyl group enhances lipophilicity, potentially improving membrane permeability, while the dioxothiomorpholine scaffold contributes to structural diversity in drug design. Its well-defined chemical properties make it suitable for controlled derivatization, supporting the development of novel therapeutic or agrochemical agents. Further research is warranted to explore its full potential in specialized applications.

2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide structure

868215-05-8 structure

Product Name:2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide

CAS No:868215-05-8

MF:C₁₄H₁₆N₂O₄S

MW:308.352842330933

CID:5917839

PubChem ID:2148166

Update Time:2025-10-16

2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 4-Thiomorpholineacetamide, N-(4-ethoxyphenyl)-3,5-dioxo-
- SR-01000015146-1
- 868215-05-8
- SR-01000015146
- F1800-0014
- AKOS024609431
- 2-(3,5-dioxothiomorpholino)-N-(4-ethoxyphenyl)acetamide
- 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide
- Inchi： 1S/C14H16N2O4S/c1-2-20-11-5-3-10(4-6-11)15-12(17)7-16-13(18)8-21-9-14(16)19/h3-6H,2,7-9H2,1H3,(H,15,17)
- InChI Key： NLGGCDLCFXRZBX-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=C(OCC)C=C2)=O)C(=O)CSCC1=O

Computed Properties

Exact Mass: 308.08307817g/mol
Monoisotopic Mass: 308.08307817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.346±0.06 g/cm3(Predicted)
Boiling Point: 627.2±55.0 °C(Predicted)
pka: 13.02±0.70(Predicted)

2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1800-0014-2μmol	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1800-0014-5μmol	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1800-0014-10μmol	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1800-0014-1mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1800-0014-2mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1800-0014-3mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1800-0014-4mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1800-0014-5mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1800-0014-10mg	2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide	868215-05-8	90%+	10mg	$79.0	2023-05-17

2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide

Research Briefing on 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide (CAS: 868215-05-8)

The compound 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide (CAS: 868215-05-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide as a promising scaffold for drug development. Its thiomorpholine core, coupled with the ethoxyphenyl acetamide moiety, suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Preliminary in vitro assays have demonstrated its efficacy in modulating key signaling pathways, making it a candidate for further investigation in disease models.

The synthesis of 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide involves a multi-step process, with recent advancements focusing on optimizing yield and purity. Researchers have employed innovative catalytic methods and green chemistry principles to enhance the efficiency of its production. These improvements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

In terms of biological activity, recent findings indicate that this compound exhibits notable anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that it may inhibit pro-inflammatory cytokines and oxidative stress markers, which are implicated in conditions such as Alzheimer's disease and rheumatoid arthritis. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, is currently under investigation to assess its suitability as a therapeutic agent.

Despite these promising results, challenges remain in fully elucidating the compound's mode of action and potential side effects. Ongoing research is exploring its selectivity and toxicity profiles to ensure its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activities underscore its potential as a lead compound for developing novel therapeutics. Future studies will be crucial in validating its therapeutic promise and addressing existing gaps in knowledge.